6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile

• Molecular Formula: C15H16N2O
• Molecular Weight: 240.30 g/mol
• IUPAC Name: 6-tert-butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile
• InChI: InChI=1S/C15H16N2O/c1-10-12(9-16)11(13-6-5-7-18-13)8-14(17-10)15(2,3)4/h5-8H,1-4H3
• InChI Key: GWLOTZHZYRCAEA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=CC(=N1)C(C)(C)C)C2=CC=CO2)C#N
• CAS No.: 650605-94-0

Description

6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile is a complex organic compound that features a pyridine ring substituted with a furan ring, a tert-butyl group, a methyl group, and a nitrile group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile typically involves multi-step organic reactions. One common method includes the following steps:

Formation of the Pyridine Ring: The pyridine ring can be synthesized through a cyclization reaction involving appropriate precursors.

Introduction of Substituents: The tert-butyl, furan, and methyl groups are introduced through substitution reactions using specific reagents and catalysts.

Addition of the Nitrile Group: The nitrile group is typically added through a cyanation reaction, often using reagents like sodium cyanide or potassium cyanide under controlled conditions.

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but optimized for large-scale production. This includes the use of continuous flow reactors, high-throughput screening of catalysts, and automated reaction monitoring to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile can undergo various chemical reactions, including:

Oxidation: The furan ring can be oxidized to form furan derivatives.

Reduction: The nitrile group can be reduced to form amines.

Substitution: The tert-butyl and methyl groups can be substituted with other functional groups under appropriate conditions.

Common Reagents and Conditions

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents like lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) with a palladium catalyst.

Substitution: Reagents like halogens (Cl2, Br2) or organometallic compounds (Grignard reagents).

Major Products

Oxidation: Furan derivatives with additional oxygen-containing functional groups.

Reduction: Amines with the nitrile group converted to an amine group.

Substitution: Compounds with new functional groups replacing the tert-butyl or methyl groups.

Scientific Research Applications

6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex organic molecules.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored for its potential use in drug development due to its unique structural features.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile involves its interaction with specific molecular targets and pathways. The compound’s structure allows it to bind to certain enzymes or receptors, potentially inhibiting or activating their function. This interaction can lead to various biological effects, such as antimicrobial or anticancer activity.

Comparison with Similar Compounds

Similar Compounds

• 2,2’-[(Furan-2-yl)methylene]bis(6-tert-butyl-4-methylphenol)
• Tert-butyl 4-[3-cyano-6-(furan-2-yl)pyridin-2-yl]-1,4-diazepane-1-carboxylate
• Tert-butyl 4-(2-(((6-(furan-3-yl)pyridin-3-yl)methyl)amino)-2-oxoethyl)piperidine-1-carboxylate

Uniqueness

6-tert-Butyl-4-(furan-2-yl)-2-methylpyridine-3-carbonitrile is unique due to its specific combination of functional groups and structural features